Cas no 5766-41-6 (methyl 2-(2,5-dimethylphenyl)-2-hydroxyacetate)

• Product Name: methyl 2-(2,5-dimethylphenyl)-2-hydroxyacetate
• CAS No: 5766-41-6
• Molecular Formula: C₁₁H₁₄O₃
• Molecular Weight: 194.227063655853
• CID: 6241213
• PubChem ID: 62214835

methyl 2-(2,5-dimethylphenyl)-2-hydroxyacetate Properties

Names and Identifiers

• methyl 2-(2,5-dimethylphenyl)-2-hydroxyacetate
• Methyl alpha-hydroxy-2,5-dimethylbenzeneacetate
• CS-0346763
• DTXSID101261038
• EN300-1853774
• AKOS011496502
• 5766-41-6

• InChIKey： YVRIIBKPPOPEOK-UHFFFAOYSA-N
• Inchi： 1S/C11H14O3/c1-7-4-5-8(2)9(6-7)10(12)11(13)14-3/h4-6,10,12H,1-3H3
• SMILES： OC(C(=O)OC)C1C=C(C)C=CC=1C

Computed Properties

• Exact Mass: 194.094294304g/mol
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Rotatable Bond Count: 3
• Monoisotopic Mass: 194.094294304g/mol
• Heavy Atom Count: 14
• Complexity: 203
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 1.9
• Topological Polar Surface Area: 46.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Xylenes p-Xylenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives p-Xylenes